Cas no 1202179-45-0 (7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 1202179-45-0
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 1209196
• PubChem ID: 67027324
• Update Time: 2025-08-04

7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine
• DB-170150
• KYRZGXNOIWYETP-UHFFFAOYSA-N
• EN300-6511353
• CS-0370727
• SCHEMBL1426320
• 1202179-45-0

• Inchi： 1S/C8H5BrF2N2/c9-5-1-2-13-4-6(8(10)11)12-7(13)3-5/h1-4,8H
• InChI Key： KYRZGXNOIWYETP-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(C(F)F)N=C2C=1

Computed Properties

• Exact Mass: 245.96042g/mol
• Monoisotopic Mass: 245.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine

7-Bromo-2-(Difluoromethyl)imidazo[1,2-a]pyridine: A Comprehensive Overview

7-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1202179-45-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine consists of a brominated imidazopyridine core with a difluoromethyl substituent. The presence of the bromine atom and the difluoromethyl group imparts distinct chemical and biological properties to this compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine in the context of drug discovery. One notable area of research is its potential as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine exhibits potent inhibitory activity against a key enzyme involved in cancer progression. This finding underscores its potential as a lead compound for the development of anti-cancer drugs.

In addition to its anti-cancer properties, 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine has also been explored for its neuroprotective effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine has been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. Moreover, its low toxicity and high selectivity make it a promising candidate for clinical development.

The synthesis of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine has been optimized to ensure high yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving bromination and difluoromethylation reactions. These methods have been refined to minimize side reactions and improve overall efficiency.

In the context of drug development, the structural modifications of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine have been explored to enhance its pharmacological properties. For example, substituting the bromine atom with other halogens or functional groups has led to derivatives with improved potency and selectivity. These derivatives are currently being evaluated in preclinical studies to assess their therapeutic potential.

The safety profile of 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support its further evaluation in clinical trials.

In conclusion, 7-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine (CAS No. 1202179-45-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery.